Cas no 82996-02-9 (1H-Imidazole-1-carbothioic acid, S-methyl ester)

• Product name: 1H-Imidazole-1-carbothioic acid, S-methyl ester
• CAS No: 82996-02-9
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• CID: 4204960

1H-Imidazole-1-carbothioic acid, S-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carbothioic acid, S-methyl ester

• Inchi： 1S/C5H6N2OS/c1-9-5(8)7-3-2-6-4-7/h2-4H,1H3
• InChI Key： QMPAFTJBDNJBRP-UHFFFAOYSA-N
• SMILES： C1N(C(SC)=O)C=CN=1

Computed Properties

• Exact Mass: 142.02
• Monoisotopic Mass: 142.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.2A^2

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 281.1±23.0 °C(Predicted)
• pka: 3.05±0.10(Predicted)